Cas no 370865-80-8 (1-Butyl-1-methylpyrrolidinium dicyanamide)

• Product Name: 1-Butyl-1-methylpyrrolidinium dicyanamide
• CAS No: 370865-80-8
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• MDL: MFCD08458923
• CID: 297692
• PubChem ID: 354334622
• Update Time: 2025-05-19

1-Butyl-1-methylpyrrolidinium dicyanamide Chemical and Physical Properties

Names and Identifiers

• 1-BUTYL-1-METHYLPYRROLIDINIUM DICYANAMID
• 1-Butyl-1-methylpyrrolidinium Dicyanamide
• 1-butyl-1-methylpyrrolidin-1-ium,cyanoiminomethylideneazanide
• N-BUTYLPYRIDINIUM CHLORIDE
• 1-butyl-3-methylpyrrolidinium dicyanamide
• N-Butyl-N-methylpyrrolidinium dicyanamide
• [BMPYR][DCA]
• R5558PYP9Z
• DSSTox_CID_27915
• DSSTox_RID_82668
• DSSTox_GSID_47939
• Tox21_200616
• 1-butyl-1-methylpyrroli-dinium dicyanamide
• B5453
• Q27896617
• Pyrrolidin
• CS-0378321
• NCGC00248764-01
• DTXSID2047939
• AKOS037645888
• 1-butyl-1-methylpyrrolidin-1-ium;cyanoiminomethylideneazanide
• 1-Butyl-1-methylpyrrolidinium dicyanamide, >=97.0% (T)
• SCHEMBL13276399
• 1-butyl-1-methylpyrrolidin-1-ium; [(cyanoimino)methylidene]azanide
• NCGC00258170-01
• 370865-80-8
• VPA86580
• UNII-R5558PYP9Z
• DTXCID2027915
• MFCD08458923
• D89129
• CHEMBL3187914
• Pyrrolidinium, 1-butyl-1-methyl-, salt with Cyanocyanamide (1:1)
• 1-Butyl-1-methylpyrrolidiniumdicyanamide
• AS-64547
• CAS-370865-80-8
• LBHLGZNUPKUZJC-UHFFFAOYSA-N
• DB-250369
• 1-Butyl-1-methylpyrrolidinium dicyanamide

• MDL： MFCD08458923
• Inchi： 1S/C9H20N.C2N3/c1-3-4-7-10(2)8-5-6-9-10;3-1-5-2-4/h3-9H2,1-2H3;/q+1;-1
• InChI Key： LBHLGZNUPKUZJC-UHFFFAOYSA-N
• SMILES： [N+]1(C)(CCCC)CCCC1.N(C#N)=C=[N-]

Computed Properties

• Exact Mass: 208.16900
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.2

Experimental Properties

• Density: 1.02 g/cm3
• Refractive Index: 1.4960 to 1.5000
• PH: 8-9 (H2O, 20℃)Aqueous solution
• PSA: 47.58000
• LogP: 2.30796

1-Butyl-1-methylpyrrolidinium dicyanamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315-H319-H334
• Warning Statement： P261-P264-P280-P284-P302+P352+P332+P313+P362+P364-P304+P340+P342+P311-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R43
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-Butyl-1-methylpyrrolidinium dicyanamide

1-Butyl-1-methylpyrrolidinium Dicyanamide (CAS 370865-80-8): A Versatile Ionic Liquid for Modern Applications

The 1-Butyl-1-methylpyrrolidinium dicyanamide (CAS 370865-80-8) is an innovative ionic liquid that has gained significant attention in both academic research and industrial applications. As a member of the pyrrolidinium-based ionic liquids family, this compound exhibits unique physicochemical properties that make it suitable for a wide range of applications, from energy storage to green chemistry. The growing interest in eco-friendly solvents and advanced electrolytes has positioned this ionic liquid as a key player in sustainable technology development.

Chemically, 1-butyl-1-methylpyrrolidinium dicyanamide consists of a 1-butyl-1-methylpyrrolidinium cation paired with a dicyanamide anion. This combination results in a low-melting salt with remarkable thermal stability, typically remaining liquid at temperatures below 100°C. The compound's low viscosity and high ionic conductivity have made it particularly valuable in electrochemical applications, addressing current challenges in battery technology and supercapacitor development.

One of the most significant advantages of 1-butyl-1-methylpyrrolidinium dicyanamide ionic liquid is its wide electrochemical window, typically ranging from -2.5 to +2.5 V vs. NHE. This property, combined with its good solubility for various organic and inorganic compounds, has led to its increasing use in next-generation energy storage systems. Researchers are particularly interested in its potential for improving the safety and performance of lithium-ion batteries, as it can serve as a non-flammable alternative to conventional organic electrolytes.

Beyond energy applications, CAS 370865-80-8 has shown promise in green chemistry processes. Its negligible vapor pressure and ability to dissolve a wide range of compounds make it an attractive alternative to volatile organic solvents. Recent studies have explored its use in catalysis, extraction processes, and biomass treatment, aligning with the global push toward more sustainable chemical processes. The compound's stability under various conditions also makes it suitable for high-temperature reactions where conventional solvents would degrade.

The synthesis of 1-butyl-1-methylpyrrolidinium dicyanamide typically involves a metathesis reaction between 1-butyl-1-methylpyrrolidinium chloride and sodium dicyanamide. The process requires careful control of reaction conditions to ensure high purity, as impurities can significantly affect the ionic liquid's properties. Manufacturers have developed various purification techniques, including column chromatography and recrystallization methods, to meet the stringent requirements of specialized applications.

In the field of materials science, researchers are investigating the use of 1-butyl-1-methylpyrrolidinium dicyanamide ionic liquid as a medium for nanoparticle synthesis and as a component in functional materials. Its ability to stabilize metal nanoparticles and facilitate their uniform dispersion has opened new possibilities in nanotechnology applications. Additionally, its compatibility with various polymers has led to the development of innovative ionogels with unique mechanical and electrical properties.

The safety profile of 1-butyl-1-methylpyrrolidinium dicyanamide (CAS 370865-80-8) has been extensively studied, with research indicating relatively low toxicity compared to many conventional solvents. However, as with all chemical substances, proper handling procedures should be followed. The compound's biodegradability and environmental impact are currently areas of active research, particularly in the context of developing truly sustainable ionic liquids.

Market analysis shows growing demand for pyrrolidinium-based ionic liquids, with 1-butyl-1-methylpyrrolidinium dicyanamide representing one of the most commercially significant members of this class. The compound's applications in energy storage, electroplating, and specialty chemicals are driving its adoption across multiple industries. As production scales up and costs decrease, its use is expected to expand into additional areas, potentially including pharmaceutical formulations and advanced material processing.

Recent advancements in ionic liquid technology have focused on tailoring properties through structural modifications. While 1-butyl-1-methylpyrrolidinium dicyanamide offers an excellent balance of properties, researchers are exploring derivatives with altered alkyl chain lengths or different anions to optimize performance for specific applications. These developments are part of a broader trend toward designer solvents that can be customized for particular industrial needs.

For laboratories and industries considering the use of 1-butyl-1-methylpyrrolidinium dicyanamide, proper storage conditions are essential to maintain its quality. The compound should be kept in airtight containers, protected from moisture and light, at room temperature or below. When working with this ionic liquid, standard laboratory safety practices should be followed, including the use of appropriate personal protective equipment.

The future of 1-butyl-1-methylpyrrolidinium dicyanamide (CAS 370865-80-8) appears bright, with ongoing research uncovering new potential applications. As industries seek safer, more sustainable alternatives to traditional chemicals, this versatile ionic liquid is well-positioned to play an increasingly important role. Its combination of favorable physical properties, broad applicability, and relative environmental friendliness makes it a compelling choice for researchers and engineers working at the forefront of green technology and advanced materials development.